Cas no 1126824-46-1 (4-Bromo-2-methoxy-1,8-naphthyridine)

• Product Name: 4-Bromo-2-methoxy-1,8-naphthyridine
• CAS No: 1126824-46-1
• MF: C₉H₇BrN₂O
• MW: 239.0687
• CID: 4740899
• Update Time: 2020-09-07

4-Bromo-2-methoxy-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-methoxy-1,8-naphthyridine

• Inchi： 1S/C9H7BrN2O/c1-13-8-5-7(10)6-3-2-4-11-9(6)12-8/h2-5H,1H3
• InChI Key： WCHRTWMYQQWWPQ-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C(=NC2=C1C([H])=C([H])C([H])=N2)OC([H])([H])[H]

Computed Properties

• Exact Mass: 237.97418g/mol
• Monoisotopic Mass: 237.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35
• Molecular Weight: 239.07g/mol
• XLogP3: 2.4